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Compound Name: )
cyclohexylammonium salt

CAS No.: 42954-58-5

Cat. No.: B1456577

Get Quote

\ J

As a preferred source for laboratory safety and chemical handling, this guide provides drug
development professionals and analytical scientists with authoritative, step-by-step procedures
for the handling, experimental utilization, and disposal of Dansyl-L-leucine
cyclohexylammonium salt.

Operational Context & Chemical Profile

Dansyl-L-leucine cyclohexylammonium salt is a highly sensitive fluorogenic amino acid
derivative utilized extensively in proteomics research and High-Performance Liquid
Chromatography (HPLC) for the identification and quantification of amino acids[1].

Causality in Chemical Design: The compound is supplied as a cyclohexylammonium salt rather
than a free acid. The free sulfonic/carboxylic acids of dansyl derivatives can be hygroscopic
and chemically unstable over time. The amine salt formulation enhances crystalline stability,
standardizes the molecular weight for precise quantitative calibration, and significantly
improves solubility in the organic mobile phases required for chromatography.
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Physicochemical & Hazard Properties

Property

Value

Operational Implication

Chemical Name

Dansyl-L-leucine

cyclohexylammonium salt

Defines structural behavior

(fluorophore + amine salt).

CAS Number

42954-58-5

Primary identifier for inventory
and SDS tracking.

Molecular Formula

C18H24N204S - CeH13N

Contains nitrogen and sulfur;

dictates incineration needs.

Critical for accurate standard

Molecular Weight 463.63 g/mol i
curve preparation.
Fine powder poses an
Appearance White to off-white powder inhalation and contamination
risk.
- o Requires flammable organic
Solubility Acetonitrile (MeCN), Methanol

solvents for dissolution.

Hazard Class

Not fully investigated

Must be treated as hazardous

organic chemical waste[2].

Experimental Workflow: Standard Preparation &

Analysis

To ensure self-validating precision and safety, follow this standardized methodology for

preparing Dansyl-L-leucine standards for HPLC analysis.

Step-by-Step Methodology:

o Thermal Equilibration: Allow the sealed vial of Dansyl-L-leucine cyclohexylammonium

salt to reach room temperature inside a desiccator.

o Causality: Opening a cold vial introduces atmospheric moisture, which degrades the

fluorophore and causes inaccurate microbalance weighing.
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o Gravimetric Measurement: Accurately weigh 1.0 mg of the powder using an analytical
microbalance. Use anti-static weighing boats to prevent the fine powder from dispersing.

o Primary Dissolution: Dissolve the powder in 1.0 mL of HPLC-grade Acetonitrile (MeCN) to
yield a 1 mg/mL stock solution.

o Causality: MeCN ensures complete dissociation of the cyclohexylammonium salt while
remaining compatible with standard reversed-phase HPLC mobile phases[3].

 Serial Dilution: Dilute the stock solution using a mobile phase mixture (e.g., Water/MeCN
buffered with 0.1% Phosphoric acid) to your working concentrations (typically 10—-100

pg/mL).

o Chromatographic Analysis: Inject the standards into the HPLC system utilizing a UV-Vis or
Fluorescence detector.

Workflow & Waste Segregation Logic

The following diagram illustrates the logical relationship between the experimental workflow
and the required waste segregation pathways.

HPLC Analysis Effluent - Liquid Waste

Injection (MeCN / H3PO4) " (Organic Effluent) w‘
Standard Preparation Consumables Searegation Licensed Incineration
(Dissolve in MeCN) LR E L L g (EPA Compliant)
(Vials, Tips, PPE)

Click to download full resolution via product page

Experimental workflow and waste segregation logic for Dansyl-L-leucine salt.

Proper Disposal Procedures

While the pure Dansyl-L-leucine cyclohexylammonium salt is not explicitly listed as a highly
toxic substance, its toxicological properties are not fully investigated, and it must never be
emptied into drains[2]. Furthermore, its use in analytical chemistry inherently mixes it with
regulated hazardous solvents.

Step-by-Step Waste Management Protocol:
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» Solid Waste Segregation:
o Collect all empty reagent vials, contaminated weighing boats, and pipette tips.
o Place them into a designated, puncture-resistant solid chemical waste container.

o Causality: Segregating solid waste from liquid waste prevents unexpected chemical
reactions and drastically reduces the volumetric cost of hazardous liquid waste disposal.

e Liquid Waste Accumulation (HPLC Effluent):

o Route the HPLC system effluent directly into a clearly labeled "Flammable Liquid Waste"
carboy.

o Ensure the container is made of High-Density Polyethylene (HDPE), which is compatible
with both MeCN and dilute phosphoric acid buffers|[3].

o Causality: Storing acidic organic waste in incompatible containers (like certain low-grade
plastics or metals) can lead to container degradation, leaks, and laboratory fires.

o Regulatory Labeling & EPA Classification:

o Label the liquid waste container with its exact constituents: e.g., "Acetonitrile (40%), Water
(59%), Phosphoric Acid (<1%), Dansyl-L-leucine cyclohexylammonium salt (Trace)."

o Assign the EPA Hazardous Waste Code D001 (Ignitable) due to the high concentration of
flammable Acetonitrile[4].

» Final Disposal Execution:

o Transfer sealed, properly labeled containers to your facility's central hazardous waste
accumulation area.

o Entrust final disposal to a licensed environmental waste contractor for high-temperature
incineration, which safely destroys the fluorophore and the amine salt without
environmental release[2].
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Spill Response & Emergency Protocols

In the event of a powder spill during standard preparation, immediate and correct action is
required to prevent widespread laboratory contamination.

o Causality: Dansyl-L-leucine is a fine, lightweight powder. Using a dry brush or broom will
aerosolize the patrticles, leading to dangerous inhalation exposure and contaminating
surrounding analytical equipment with a highly sensitive fluorescent dye.

e Protocol:

o Don appropriate Personal Protective Equipment (PPE): nitrile gloves, safety goggles, and
a lab coat[2].

o Dampen a laboratory spill pad with water or a mild solvent (e.g., 70% ethanol) to suppress
dust generation.

o Gently wipe the spill from the outside perimeter moving inward.
o Place all contaminated wipes and gloves into the solid hazardous waste container.

o Wash the affected surface thoroughly with soap and water to remove any residual
fluorophore[2].

References

o [3]Title: HPLC Method for Dansyl Amino Acids on Newcrom R1 | Source: SIELC
Technologies | URL:[Link]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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